Methyl 7-methoxy-1H-indazole-3-carboxylate
Description
“Methyl 7-methoxy-1H-indazole-3-carboxylate” is a chemical compound with the CAS Number: 885278-95-5 . It has a molecular weight of 206.2 and its IUPAC name is methyl 7-methoxy-1H-indazole-3-carboxylate . It is an off-white solid .
Synthesis Analysis
The synthesis of indazoles, including “Methyl 7-methoxy-1H-indazole-3-carboxylate”, has been a subject of research. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for “Methyl 7-methoxy-1H-indazole-3-carboxylate” is 1S/C10H10N2O3/c1-14-7-5-3-4-6-8 (7)11-12-9 (6)10 (13)15-2/h3-5H,1-2H3, (H,11,12) . This code represents the molecular structure of the compound.
Chemical Reactions Analysis
“Methyl 7-methoxy-1H-indazole-3-carboxylate”, as part of the indazole family, shows notable reactivity in alkaline solutions. Methylation of indazoles leads to mixtures of 1- and 2-methyl compounds, with the 1-methyl isomer usually predominating.
Physical And Chemical Properties Analysis
“Methyl 7-methoxy-1H-indazole-3-carboxylate” is an off-white solid . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.
Scientific Research Applications
Synthesis of Bioactive Molecules
Methyl 7-methoxy-1H-indazole-3-carboxylate: serves as a precursor in the synthesis of various bioactive molecules. Its indazole core is a common motif in many pharmacologically active compounds. For instance, it can be used to create derivatives with potential anti-inflammatory, antitumor, and antibacterial properties .
Material Science Research
In material science, this compound’s reactivity can be harnessed to create new materials with specific electronic or photonic properties. Its molecular structure allows for the introduction of functional groups that can alter the physical characteristics of a material .
Chemical Synthesis
The compound is used in chemical synthesis as a building block for more complex molecules. Its reactivity, particularly in alkaline solutions, makes it a valuable component in the methylation of indazoles, leading to a variety of methylated products.
Analytical Chemistry
Methyl 7-methoxy-1H-indazole-3-carboxylate: can be used in analytical chemistry for the development of new analytical methods. Its well-defined structure and properties make it an excellent standard for calibrating instruments or developing new detection methods .
Pharmacological Research
This compound is significant in pharmacological research for drug discovery. It’s a key intermediate in the synthesis of compounds that are evaluated for their therapeutic potential, particularly in the treatment of various cancers .
Agricultural Chemistry
In agricultural chemistry, derivatives of Methyl 7-methoxy-1H-indazole-3-carboxylate can be explored for their use as pesticides or herbicides. The indazole ring’s reactivity allows for the creation of compounds that can interact with biological targets in pests .
properties
IUPAC Name |
methyl 7-methoxy-2H-indazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-14-7-5-3-4-6-8(7)11-12-9(6)10(13)15-2/h3-5H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDUJTCUPWHNPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C(NN=C21)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647226 |
Source
|
| Record name | Methyl 7-methoxy-2H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-methoxy-1H-indazole-3-carboxylate | |
CAS RN |
885278-95-5 |
Source
|
| Record name | Methyl 7-methoxy-1H-indazole-3-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885278-95-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 7-methoxy-2H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90647226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
